Cas no 838091-25-1 (2-(2-Furylmethyl)amino-N-isopropylacetamide)

• Product Name: 2-(2-Furylmethyl)amino-N-isopropylacetamide
• CAS No: 838091-25-1
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• MDL: MFCD04206349
• CID: 4717337
• Update Time: 2025-05-27

2-(2-Furylmethyl)amino-N-isopropylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(2-furylmethyl)amino]-N-isopropylacetamide
• 2-((Furan-2-ylmethyl)amino)-N-isopropylacetamide
• 2-[(furan-2-ylmethyl)amino]-N-isopropylacetamide
• 2-(furan-2-ylmethylamino)-N-propan-2-ylacetamide
• STK504275
• R8399
• N~2~-(furan-2-ylmethyl)-N-propan-2-ylglycinamide
• 2-(2-Furylmethyl)amino-N-isopropylacetamide

• MDL： MFCD04206349
• Inchi： 1S/C10H16N2O2/c1-8(2)12-10(13)7-11-6-9-4-3-5-14-9/h3-5,8,11H,6-7H2,1-2H3,(H,12,13)
• InChI Key： JANWNRPDWMPMLI-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CNCC(NC(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 183
• Topological Polar Surface Area: 54.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(2-Furylmethyl)amino-N-isopropylacetamide

Recent Advances in the Study of 2-(2-Furylmethyl)amino-N-isopropylacetamide (CAS: 838091-25-1)

2-(2-Furylmethyl)amino-N-isopropylacetamide (CAS: 838091-25-1) is a compound of growing interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential applications in drug development, particularly due to its unique structural properties and biological activity. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and therapeutic potential.

The synthesis of 2-(2-Furylmethyl)amino-N-isopropylacetamide has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound. These efforts have led to a better understanding of its chemical properties, which is crucial for its application in drug formulation.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that 2-(2-Furylmethyl)amino-N-isopropylacetamide exhibits promising pharmacological effects. For instance, it has shown significant activity in modulating specific biochemical pathways, making it a potential candidate for the treatment of neurological disorders. The compound's ability to cross the blood-brain barrier has been a particular focus, as this property is essential for central nervous system (CNS) targeted therapies.

Further research has explored the compound's mechanism of action at the molecular level. Studies suggest that 2-(2-Furylmethyl)amino-N-isopropylacetamide interacts with specific receptors or enzymes, leading to its observed biological effects. These findings are supported by computational modeling and molecular docking studies, which provide insights into the compound's binding affinity and selectivity.

The therapeutic potential of 2-(2-Furylmethyl)amino-N-isopropylacetamide is being evaluated in various disease models. Preliminary results indicate its efficacy in reducing symptoms associated with neurodegenerative diseases and chronic pain. However, further preclinical and clinical studies are needed to fully assess its safety and efficacy profile. Researchers are also investigating its potential as a lead compound for the development of novel therapeutics with improved pharmacokinetic properties.

In conclusion, 2-(2-Furylmethyl)amino-N-isopropylacetamide (CAS: 838091-25-1) represents a promising area of research in chemical biology and pharmaceutical sciences. Its unique structural features and biological activity make it a valuable candidate for further investigation. Continued research efforts are expected to uncover new applications and optimize its therapeutic potential, paving the way for future drug development.